Cas no 109041-38-5 (Dibenzothiophene,2,8-dinitro-)

• Product Name: Dibenzothiophene,2,8-dinitro-
• CAS No: 109041-38-5
• MF: C₁₂H₆N₂O₄S
• MW: 274.252041339874
• CID: 138454
• PubChem ID: 4558365
• Update Time: 2025-04-19

Dibenzothiophene,2,8-dinitro- Chemical and Physical Properties

Names and Identifiers

• 5-DIMETHYLAMINONAPHTHALENE-1-SULFONYL-L-VALINE
• Dibenzothiophene,2,8-dinitro-
• 2,8-Dinitrodibenzothiophene
• 2,8-DINITRODIBENZOTHIOPHENE (100UG/ML IN TOLUENE)
• 109041-38-5
• 2,8-dinitrodibenzo[b,d]thiophene
• SCHEMBL11118149
• DTXSID60404242
• AKOS003235632

• Inchi： 1S/C12H6N2O4S/c15-13(16)7-1-3-11-9(5-7)10-6-8(14(17)18)2-4-12(10)19-11/h1-6H
• InChI Key： VMQHOWOVMXIROE-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C2C=C(C=CC1=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.00500
• Monoisotopic Mass: 274.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 119.88000
• LogP: 4.91730